Cas no 2307731-59-3 (rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride)

• Product Name: rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride
• CAS No: 2307731-59-3
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5326956
• PubChem ID: 91647630
• Update Time: 2025-05-20

rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride, trans
• Z2298098016
• (1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride
• rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C12H13N3.ClH/c13-12-6-11(12)9-7-14-15(8-9)10-4-2-1-3-5-10;/h1-5,7-8,11-12H,6,13H2;1H/t11-,12+;/m0./s1
• InChI Key： COWIJCVVGWWCFD-ZVWHLABXSA-N
• SMILES： Cl.N[C@@H]1C[C@H]1C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride

Introduction to Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 2307731-59-3)

Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2307731-59-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its cyclopropane ring and phenyl-pyrazole moiety, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The chemical structure of Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride consists of a cyclopropanamine core substituted with a 1-phenyl-1H-pyrazol-4-yl group. This arrangement not only imparts distinct stereochemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are well-documented for their pharmacological significance across various therapeutic categories.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The compound Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride has emerged as a candidate of interest due to its ability to interact with specific enzymes and receptors. For instance, studies have suggested that the phenyl-pyrazole moiety may engage with Janus kinases (JAKs), which are key players in inflammatory signaling pathways.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R,2S) arrangement of the cyclopropanamine unit suggests that the molecule may exhibit enantioselective interactions with biological targets. Such stereochemical precision is increasingly recognized as critical in drug design, as it can significantly influence the efficacy and selectivity of a therapeutic agent. The potential for this compound to act as a chiral ligand or catalyst in enzymatic reactions is an area ripe for exploration.

The hydrochloride salt form of Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine hydrochloride enhances its solubility and stability, making it more amenable for formulation into pharmaceutical products. This aspect is particularly important in drug development, where bioavailability and shelf-life are critical factors. The improved solubility profile also facilitates its use in high-throughput screening assays, where rapid dissolution and interaction with biological targets are essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like Rac-(1R,2S)-2-(1-phenyl-1H-pyrazol-4-y)cyclopropane amine hydrochloride. Molecular docking studies have shown that this compound can bind to JAK2 and other kinases with high affinity. These findings are supported by experimental data demonstrating inhibitory effects on JAK-mediated signaling pathways in vitro. Such results hold promise for the development of novel anti-inflammatory agents that could target conditions like rheumatoid arthritis and psoriasis.

The integration of machine learning algorithms into drug discovery has further accelerated the process of identifying promising candidates like Rac-(1R,2S)-2-(1 phenyl 1H pyrazol 4 yl) cyclopropan 1 amine hydrochloride. Predictive models can analyze large datasets to identify structural features that correlate with biological activity. This approach has led to the discovery of novel scaffolds that may not have been identified through traditional medicinal chemistry methods alone. The combination of experimental validation and computational prediction provides a robust framework for optimizing lead compounds.

In addition to its potential as an anti-inflammatory agent, Rac-(1R,2S)-2-( 1 phenyl 1H pyrazol 4 yl) cyclopropane amine hydrochloride has shown promise in preclinical studies related to cancer therapy. Preliminary data suggest that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The cyclopropane ring is known to enhance binding affinity to biological targets due to its rigid three-membered structure, which can stabilize interactions through van der Waals forces.

The synthesis of complex molecules like Rac-( 12 S) – (12 phenyl –12 H – pyrazol –42 yl) cyclopropa n –12 am ine hydrochlor ide requires meticulous attention to detail to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency than ever before. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been instrumental in achieving the desired stereochemical outcomes.

The pharmacokinetic properties of Rac–(12 R ,12 S )–(12 phen yl–12 H–pyraz ol–42 yl)cyc lopropa n–12 am ine hydroch lor ide are also under investigation to better understand how it behaves within the body after administration. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles using both in vitro and in vivo models. These data are crucial for determining appropriate dosing regimens and predicting potential side effects.

The growing interest in targeted therapies has spurred research into developing drugs that specifically interact with aberrant signaling pathways found in diseases like cancer and autoimmune disorders. The unique structural features of Rac–(12 R ,12 S )–(12 phen yl–12 H–pyra z ol–42 yl)cyc lopropa n–12 am ine hydroch lor ide make it an attractive candidate for such applications. By modulating key enzymes or receptors involved in disease progression, this compound could offer therapeutic benefits with improved selectivity over existing treatments.

In conclusion, Rac-( 12 R ,12 S ) – ( 12 phen yl –12 H – pyra z ol –42 yl ) cyc lopropa n –12 am ine hydroch lor ide (CAS No .2307731593) represents a significant advancement in pharmaceutical research . Its unique structural attributes , coupled wi th promising preclinical data , position i t as a valuable lead compoun d f or further developme nt . As researc h continu es t o unravel i ts mechanis ms o f acti on an d pharma cokinet ic proper ties , thi s com pound holds great potentia l t o contribut e t o n e w generati on o f thera peutic s . The interdisci plinary appro ach combin ing organi c chemistr y , bi ochemi stry , an d comput ati onal m odeling will be cruci al i n hi ghli ghti ng i ts full p otenti al i n pharma ceutical app licati ons . p >